{[3-Cyano-6-(4-methoxyphenyl)-4-phenyl-2-pyridinyl]sulfanyl}acetic acid
{[3-Cyano-6-(4-methoxyphenyl)-4-phenyl-2-pyridinyl]sulfanyl}acetic acid
Brand Name:
Vulcanchem
CAS No.:
94639-80-2
VCID:
VC0377552
InChI:
InChI=1S/C21H16N2O3S/c1-26-16-9-7-15(8-10-16)19-11-17(14-5-3-2-4-6-14)18(12-22)21(23-19)27-13-20(24)25/h2-11H,13H2,1H3,(H,24,25)
SMILES:
COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C3=CC=CC=C3)C#N)SCC(=O)O
Molecular Formula:
C21H16N2O3S
Molecular Weight:
376.4g/mol
{[3-Cyano-6-(4-methoxyphenyl)-4-phenyl-2-pyridinyl]sulfanyl}acetic acid
CAS No.: 94639-80-2
Main Products
VCID: VC0377552
Molecular Formula: C21H16N2O3S
Molecular Weight: 376.4g/mol
![{[3-Cyano-6-(4-methoxyphenyl)-4-phenyl-2-pyridinyl]sulfanyl}acetic acid - 94639-80-2](/images/no_structure.jpg)
| CAS No. | 94639-80-2 |
|---|---|
| Product Name | {[3-Cyano-6-(4-methoxyphenyl)-4-phenyl-2-pyridinyl]sulfanyl}acetic acid |
| Molecular Formula | C21H16N2O3S |
| Molecular Weight | 376.4g/mol |
| IUPAC Name | 2-[3-cyano-6-(4-methoxyphenyl)-4-phenylpyridin-2-yl]sulfanylacetic acid |
| Standard InChI | InChI=1S/C21H16N2O3S/c1-26-16-9-7-15(8-10-16)19-11-17(14-5-3-2-4-6-14)18(12-22)21(23-19)27-13-20(24)25/h2-11H,13H2,1H3,(H,24,25) |
| Standard InChIKey | PORPGZWBHAMTPH-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C3=CC=CC=C3)C#N)SCC(=O)O |
| Canonical SMILES | COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C3=CC=CC=C3)C#N)SCC(=O)O |
| Solubility | 56.5 [ug/mL] |
| PubChem Compound | 1047171 |
| Last Modified | Nov 13 2021 |
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